![molecular formula C16H18N2O6 B2611299 3-(1-(2,3-Dimethoxybenzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione CAS No. 2034314-28-6](/img/structure/B2611299.png)
3-(1-(2,3-Dimethoxybenzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1-(2,3-Dimethoxybenzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DBO, and it is a derivative of the natural product cyclohexadepsipeptide PF1022A. DBO has been synthesized using various methods, and its mechanism of action and biochemical effects have been extensively studied.
Scientific Research Applications
Synthesis and Characterization
- The synthesis of oxazolidines and thiazolidines from β-hydroxy- or β-mercapto-α-amino acid esters demonstrates the chemical versatility and potential of these compounds for further functionalization or application in material science and medicinal chemistry (Badr et al., 1981).
Applications in Polymer Science
- Oxazolidine compounds have been utilized in the preparation and characterization of new photoactive polyamides, indicating their potential applications in the development of novel polymeric materials with specific optical properties (Mallakpour & Rafiee, 2007).
Catalytic Activity
- Oxazolidine-based ligands have shown promise in catalyzing the oxidation of benzyl alcohols, suggesting their applicability in catalysis and organic synthesis transformations (Bikas et al., 2018).
Antimicrobial Activities
- Some new 5-((3-(aryl)-1-phenyl-1H-pyrazol-4-yl)methylene)-3-phenylthiazolidine-2,4-diones have been synthesized and shown to possess antimicrobial activities, highlighting the biological relevance and potential therapeutic applications of these compounds (Prakash et al., 2010).
Asymmetric Synthesis
- A novel approach to the asymmetric construction of spirocyclic pyrrolidine-thia(oxa)zolidinediones via N,O-ligand/Cu(I) catalyzed 1,3-dipolar cycloaddition of azomethine ylides with 5-alkylidene thia(oxa)zolidine-2,4-diones has been developed, showcasing the compound's utility in the synthesis of complex molecules with high stereocontrol (Yang et al., 2015).
Mechanism of Action
Target of Action
The compound “3-(1-(2,3-Dimethoxybenzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione” contains a pyrrolidine ring, which is a common scaffold in many biologically active compounds .
Mode of Action
Without specific studies on “3-(1-(2,3-Dimethoxybenzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione”, it’s hard to determine its exact mode of action. Compounds with a pyrrolidine ring can have diverse modes of action depending on their specific structure and the targets they interact with .
Biochemical Pathways
Pyrrolidine derivatives can affect various biochemical pathways depending on their specific targets .
Pharmacokinetics
The pyrrolidine ring is a common feature in many drugs and can influence the pharmacokinetic properties of the compound .
Result of Action
Without specific studies, it’s hard to determine the exact molecular and cellular effects of “3-(1-(2,3-Dimethoxybenzoyl)pyrrolidin-3-yl)oxazolidine-2,4-dione”. Pyrrolidine derivatives can have diverse effects at the molecular and cellular level depending on their specific targets .
properties
IUPAC Name |
3-[1-(2,3-dimethoxybenzoyl)pyrrolidin-3-yl]-1,3-oxazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O6/c1-22-12-5-3-4-11(14(12)23-2)15(20)17-7-6-10(8-17)18-13(19)9-24-16(18)21/h3-5,10H,6-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWGOMDSWIWWSNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)C(=O)N2CCC(C2)N3C(=O)COC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.